1-[1-(4-biphenylylcarbonyl)-4-piperidinyl]-4-methylpiperazine oxalate

• IUPAC Name: [4-(4-methylpiperazin-1-yl)piperidin-1-yl]-(4-phenylphenyl)methanone;oxalic acid
• InChI: InChI=1S/C23H29N3O.C2H2O4/c1-24-15-17-25(18-16-24)22-11-13-26(14-12-22)23(27)21-9-7-20(8-10-21)19-5-3-2-4-6-19;3-1(4)2(5)6/h2-10,22H,11-18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: DAIUDISPQKDAAD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol

Description

The compound “1-[1-(4-biphenylylcarbonyl)-4-piperidinyl]-4-methylpiperazine oxalate” and its derivatives are known to regulate global protein synthesis by inactivating the eukaryotic translation initiation factor 2-alpha (eIF2-α). This molecule is involved in the cellular response to environmental stresses.

Chemical Reactions Analysis

This compound is known to inactivate eIF2-α by phosphorylating the serine residue 51 in a dose- and time-dependent manner. This phosphorylation results in the reduction of overall protein neogenesis, allowing cells to conserve resources and reprogram energy usage for effective stress control.

Mechanism of Action

The compound acts by inactivating eIF2-α, a key player in the cellular response to environmental stresses. It induces the activation of protein kinase RNA-activated (PKR) kinase and nuclear factor-κB (NF-κB), but does not modulate the activity of PERK or heme-regulated inhibitor (HRI).

Future Directions

The compound and its derivatives can be used as chemical probes in future studies of the role of eIF2-α in protein synthesis-related cell physiology. This suggests potential applications in the study of cellular stress responses and protein synthesis regulation.